Cas no 90059-76-0 (2H-1-Benzopyran-2-one, 5,7-bis(acetyloxy)-4-[(acetyloxy)methyl]-)

• Product Name: 2H-1-Benzopyran-2-one, 5,7-bis(acetyloxy)-4-[(acetyloxy)methyl]-
• CAS No: 90059-76-0
• MF: C₁₆H₁₄O₈
• MW: 334.277565479279
• CID: 795133
• PubChem ID: 13167346
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 5,7-bis(acetyloxy)-4-[(acetyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 5,7-bis(acetyloxy)-4-[(acetyloxy)methyl]-
• (5,7-diacetyloxy-2-oxochromen-4-yl)methyl acetate
• 90059-76-0
• DTXSID00524256
• 4-[(Acetyloxy)methyl]-2-oxo-2H-1-benzopyran-5,7-diyl diacetate

• Inchi： 1S/C16H14O8/c1-8(17)21-7-11-4-15(20)24-14-6-12(22-9(2)18)5-13(16(11)14)23-10(3)19/h4-6H,7H2,1-3H3
• InChI Key： BIGQBJODSXLOAH-UHFFFAOYSA-N
• SMILES： O1C(C=C(COC(C)=O)C2C(=CC(=CC1=2)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 334.06886740g/mol
• Monoisotopic Mass: 334.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų